N-(3-chlorophenyl)-2-[(2-furylmethyl)amino]-2-thioxoacetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(furan-2-ylmethylamino)-2-sulfanylideneacetamide
• InChI: InChI=1S/C13H11ClN2O2S/c14-9-3-1-4-10(7-9)16-12(17)13(19)15-8-11-5-2-6-18-11/h1-7H,8H2,(H,15,19)(H,16,17)
• InChI Key: QDAKSWLQXNGQOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C(=S)NCC2=CC=CO2
• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol

Description

N-(3-chlorophenyl)-2-[(2-furylmethyl)amino]-2-thioxoacetamide, also known as CFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CFA is a thiosemicarbazone derivative that has shown promising results in treating various diseases, including cancer and viral infections.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

N-(3-chlorophenyl)-2-[(2-furylmethyl)amino]-2-thioxoacetamide and its derivatives have been synthesized and evaluated for antimicrobial activity. For instance, novel bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, fused thieno[2,3-b]pyridine, and pyrazolo[3,4-b]pyridine derivatives were prepared and showed promising antimicrobial properties. The synthesis involved various reactions, including with malononitrile, 2-cyanoacetamide, or 2-cyanothioacetamide, to yield corresponding derivatives. These compounds were tested against various microorganisms, demonstrating their potential as antimicrobial agents (Altalbawy, 2013).

Antimicrobial Activity of Thiazolidinone and Acetidinone Derivatives

Further research into thiazolidinone and acetidinone derivatives, synthesized from reactions involving N-(3-chlorophenyl)-2-[(2-furylmethyl)amino]-2-thioxoacetamide, indicated significant antimicrobial activity. These compounds were screened against different microorganisms, establishing their effectiveness as antimicrobial agents. The synthesis and evaluation of these derivatives contribute to the development of new therapeutic agents (Mistry, Desai, & Intwala, 2009).

Characterization and CNS Depressant Activity

Another area of research has focused on the synthesis, characterization, and evaluation of CNS depressant activity of Schiff bases derived from 2-amino-4-(4-chlorophenyl)thiophene-3carboxamide. These studies showcase the potential neurological applications of compounds related to N-(3-chlorophenyl)-2-[(2-furylmethyl)amino]-2-thioxoacetamide, providing insights into their CNS depressant properties (Bhattacharjee, Saravanan, & Mohan, 2011).

Antimicrobial Activity of Schiff Bases

Further investigation into Schiff bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes, derived from similar compounds, revealed antimicrobial activity. These findings support the potential use of these derivatives in developing new antimicrobial agents, highlighting the versatility of N-(3-chlorophenyl)-2-[(2-furylmethyl)amino]-2-thioxoacetamide in synthesizing compounds with significant biological activities (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).